Cas no 713509-19-4 (2-(4-propoxyphenoxy)acetic Acid)

2-(4-Propoxyphenoxy)acetic acid is a synthetic organic compound featuring a phenoxyacetic acid backbone substituted with a propoxy group at the para position. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its ether and carboxylic acid functionalities enhance reactivity, enabling versatile derivatization for applications such as drug development or herbicide formulations. The compound exhibits moderate solubility in organic solvents, facilitating purification and handling in laboratory settings. Its well-defined molecular architecture ensures consistent performance in coupling reactions or as a building block for more complex molecules. The propoxy side chain may influence lipophilicity, potentially optimizing bioavailability in targeted applications.
2-(4-propoxyphenoxy)acetic Acid structure
713509-19-4 structure
Product Name:2-(4-propoxyphenoxy)acetic Acid
CAS No:713509-19-4
MF:C11H14O4
MW:210.226463794708
CID:562309
PubChem ID:4794463
Update Time:2025-06-22

2-(4-propoxyphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(4-propoxyphenoxy)-
    • 2-(4-propoxyphenoxy)acetic acid
    • ACETIC ACID, P-PROPOXYPHENOXY- (5CI)
    • (4-propoxyphenoxy)acetic acid
    • Acetic acid,p-propoxyphenoxy
    • F73657
    • 2-(4-propoxyphenoxy)aceticAcid
    • SR-01000070786
    • EN300-18842
    • DTXSID50406553
    • SR-01000070786-1
    • 713509-19-4
    • MFCD06823825
    • Acetic acid, 2-(4-propoxyphenoxy)-
    • Z90666770
    • SCHEMBL5275333
    • AKOS008045654
    • 4-propoxyphenoxyacetic acid
    • 2-(4-propoxyphenoxy)acetic Acid
    • Inchi: 1S/C11H14O4/c1-2-7-14-9-3-5-10(6-4-9)15-8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
    • InChI Key: ZOZBDXUBFHRCQD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OCC(=O)O)CCC

Computed Properties

  • Exact Mass: 210.08900
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 55.76000
  • LogP: 1.93880
  • Vapor Pressure: Not available

2-(4-propoxyphenoxy)acetic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-propoxyphenoxy)acetic Acid Pricemore >>

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Additional information on 2-(4-propoxyphenoxy)acetic Acid

2-(4-Propoxyphenoxy)Acetic Acid: A Comprehensive Overview

2-(4-Propoxyphenoxy)Acetic Acid (CAS No. 713509-19-4) is a versatile organic compound with significant applications in various fields, including agriculture, pharmaceuticals, and material science. This compound, also referred to as 4-propoxyphenoxyacetic acid, has garnered attention due to its unique chemical properties and potential for innovative uses.

The molecular structure of 2-(4-propoxyphenoxy)acetic acid consists of a phenoxy group attached to an acetic acid moiety, with a propoxy substituent on the phenyl ring. This arrangement imparts the compound with hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. Recent studies have highlighted its role as a herbicide, where it effectively inhibits the growth of unwanted vegetation by interfering with essential biochemical pathways.

One of the most notable advancements in the study of 2-(4-propoxyphenoxy)acetic acid involves its application in precision agriculture. Researchers have demonstrated that this compound can be used in targeted weed control systems, reducing the environmental impact compared to traditional herbicides. Its ability to degrade rapidly under specific conditions further enhances its eco-friendly profile.

In the pharmaceutical sector, 2-(4-propoxyphenoxy)acetic acid has shown promise as a building block for drug development. Its structure allows for easy modification, enabling the creation of derivatives with enhanced bioavailability and therapeutic effects. Recent experiments have explored its potential in treating inflammatory diseases by modulating key cellular pathways.

The synthesis of 2-(4-propoxyphenoxy)acetic acid has also been optimized through green chemistry approaches. By utilizing catalytic systems and renewable feedstocks, chemists have developed more sustainable production methods, aligning with global efforts to reduce carbon footprints.

Moreover, 2-(4-propoxyphenoxy)acetic acid has found applications in the development of advanced materials, such as polymers and surfactants. Its ability to form stable emulsions makes it valuable in industries ranging from cosmetics to food additives.

Recent research has also delved into the environmental fate of 2-(4-propoxyphenoxy)acetic acid, particularly its biodegradation patterns and potential impact on aquatic ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its persistence in the environment.

In conclusion, 2-(4-propoxyphenoxy)acetic acid (CAS No. 713509-19-4) stands out as a multifaceted compound with vast potential across diverse industries. Its adaptability and eco-friendly attributes position it as a key player in sustainable chemical solutions.

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